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Cat. No.: B12386905 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of TAM558 intermediate-2, a crucial

building block in the synthesis of the potent anti-cancer agent TAM558. This payload is integral

to the antibody-drug conjugate (ADC) OMTX705, a promising therapeutic targeting Fibroblast

Activation Protein (FAP), a protein highly expressed in the stroma of various cancers. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed insights into the chemical structure, properties, and synthetic context of this important

intermediate.

Chemical Identity and Structure
TAM558 intermediate-2 is a synthetic organic compound with the CAS Number 2135877-76-6.

[1][2] Its molecular formula is C29H50N4O5S, corresponding to a molecular weight of 566.80

g/mol .

Table 1: Chemical Identifiers of TAM558 Intermediate-2

Identifier Value

CAS Number 2135877-76-6

Molecular Formula C29H50N4O5S

Molecular Weight 566.80 g/mol
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The two-dimensional chemical structure of TAM558 intermediate-2 is depicted below. This

structure is generated from its SMILES (Simplified Molecular Input Line Entry System)

representation.

C29H50N4O5S
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Caption: 2D Chemical Structure of TAM558 intermediate-2.

Physicochemical Properties
While detailed experimental data on the physicochemical properties of TAM558 intermediate-2
are not extensively published, its structural features suggest it is a lipophilic molecule with

limited aqueous solubility. As a synthetic intermediate, its primary relevance lies in its chemical

reactivity and suitability for subsequent synthetic transformations.

Table 2: Predicted Physicochemical Properties of TAM558 Intermediate-2

Property Predicted Value

LogP 5.4

Topological Polar Surface Area 138 Å²

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 6

Rotatable Bonds 10
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Note: These values are computationally predicted and have not been experimentally verified.

Role in the Synthesis of OMTX705
TAM558 intermediate-2 is a key precursor in the multi-step synthesis of TAM558, the cytotoxic

payload of the ADC OMTX705. OMTX705 is a humanized antibody that targets FAP,

conjugated to the cytolysin TAM470.[1][2] The synthesis of such complex molecules involves a

carefully orchestrated sequence of reactions, and intermediates like TAM558 intermediate-2
are crucial for building the final complex structure of the payload.

The general synthetic workflow leading to an antibody-drug conjugate like OMTX705 is

illustrated below.
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Caption: Synthetic workflow from starting materials to the final ADC, OMTX705.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of TAM558 intermediate-2 are

proprietary and not publicly available. However, the synthesis of complex molecules of this

nature typically involves standard organic chemistry transformations. The conversion of

TAM558 intermediate-1 to TAM558 intermediate-2 likely involves the formation of an amide or

a similar functional group transformation, given the structural differences between the known

intermediates.
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A generalized experimental workflow for a single synthetic step in such a process is outlined

below.
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Caption: Generalized workflow for a single step in the synthesis of an intermediate.
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Signaling Pathway of the Final Payload
While TAM558 intermediate-2 itself is not biologically active, the final payload it helps to

create, TAM558 (and its active form TAM470), exerts its cytotoxic effect by interfering with

cellular machinery. The antibody component of OMTX705 directs the payload to FAP-

expressing cancer-associated fibroblasts in the tumor microenvironment. Following

internalization and cleavage of the linker, the active payload is released and can impact both

the target cell and neighboring tumor cells.

The logical relationship from ADC administration to cellular effect is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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